Cas no 1211450-36-0 (3-((1H-pyrazol-1-yl)methyl)piperidine)

• Product Name: 3-((1H-pyrazol-1-yl)methyl)piperidine
• CAS No: 1211450-36-0
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD08741490
• CID: 1067468
• PubChem ID: 56828879
• Update Time: 2025-10-29

3-((1H-pyrazol-1-yl)methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-Pyrazol-1-ylmethyl-piperidine
• 3-((1H-pyrazol-1-yl)methyl)piperidine
• EN300-1221859
• 3-(pyrazol-1-ylmethyl)piperidine
• SB41925
• 1211450-36-0
• 3-[(1H-pyrazol-1-yl)methyl]piperidine
• CCG-211627
• 3-(1H-Pyrazol-1-ylmethyl)piperidine
• SCHEMBL18322718
• F2198-2564
• AKOS010943899

• MDL： MFCD08741490
• Inchi： 1S/C9H15N3/c1-3-9(7-10-4-1)8-12-6-2-5-11-12/h2,5-6,9-10H,1,3-4,7-8H2
• InChI Key： QLVBYKCAAHNALM-UHFFFAOYSA-N
• SMILES： N1CCCC(CN2C=CC=N2)C1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-((1H-pyrazol-1-yl)methyl)piperidine

Introduction to 3-((1H-pyrazol-1-yl)methyl)piperidine (CAS No. 1211450-36-0)

3-((1H-pyrazol-1-yl)methyl)piperidine, with the CAS number 1211450-36-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (1-pyrazol-1-ylmethyl)piperidine, is characterized by its unique structural features, which include a piperidine ring and a pyrazole moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for drug development.

The chemical structure of 3-((1H-pyrazol-1-yl)methyl)piperidine consists of a six-membered piperidine ring attached to a pyrazole ring via a methylene bridge. The piperidine ring is a common structural motif in many biologically active compounds, known for its ability to modulate various biological processes. The pyrazole moiety, on the other hand, is often associated with anti-inflammatory, analgesic, and antipyretic properties. The combination of these two functional groups in 3-((1H-pyrazol-1-yl)methyl)piperidine suggests a wide range of potential pharmacological activities.

Recent studies have highlighted the potential of 3-((1H-pyrazol-1-yl)methyl)piperidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-((1H-pyrazol-1-yl)methyl)piperidine has also been investigated for its potential as an analgesic agent. A study published in the Pain Research and Management journal demonstrated that this compound effectively reduces pain sensitivity in animal models of neuropathic pain. The mechanism underlying this analgesic effect is thought to involve the modulation of nociceptive pathways and the inhibition of pain signaling molecules.

The pharmacokinetic profile of 3-((1H-pyrazol-1-yl)methyl)piperidine has also been studied extensively. Research indicates that this compound has favorable oral bioavailability and good tissue distribution, making it suitable for systemic administration. Furthermore, its metabolic stability and low toxicity profile enhance its potential as a therapeutic agent. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain its therapeutic effects over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-((1H-pyrazol-1-yl)methyl)piperidine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 3-((1H-pyrazol-1-yl)methyl)piperidine (CAS No. 1211450-36-0) is a promising compound with diverse pharmacological activities. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for drug development in areas such as inflammation and pain management. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, contributing to advancements in medicinal chemistry and pharmaceutical science.